Cas no 1402465-82-0 (4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde)

4-Bromo-1-methyl-1H-1,2,3-triazole-5-carboxaldehyde is a versatile heterocyclic building block used in organic synthesis and pharmaceutical research. Its key structural features include a reactive aldehyde group and a bromo-substituted triazole ring, enabling diverse functionalization through cross-coupling, nucleophilic substitution, and condensation reactions. The methyl group at the 1-position enhances stability while maintaining reactivity. This compound is particularly valuable in the development of triazole-based scaffolds for medicinal chemistry, agrochemicals, and materials science. Its well-defined reactivity profile and compatibility with various synthetic methodologies make it a useful intermediate for constructing complex molecular architectures. The product is typically supplied with high purity to ensure reproducibility in research applications.

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde structure

1402465-82-0 structure

Product Name:4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde

CAS No:1402465-82-0

MF:C₄H₄BrN₃O

MW:190

MDL:MFCD28130318

CID:2135334

PubChem ID:84771340

Update Time:2025-05-27

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde
- 4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde
- CID 84771340
- 1H-1,2,3-Triazole-5-carboxaldehyde, 4-bromo-1-methyl-
- 5-bromo-3-methyltriazole-4-carbaldehyde
- C77440
- SCHEMBL12988708
- CS-0139495
- EN300-217191
- MFCD28130318
- 1402465-82-0
- ALBB-037351
- DA-21329
- CGC46582
- MDL： MFCD28130318
- Inchi： 1S/C4H4BrN3O/c1-8-3(2-9)4(5)6-7-8/h2H,1H3
- InChI Key： VEENYDFRMABVST-UHFFFAOYSA-N
- SMILES： BrC1=C(C=O)N(C)N=N1

Computed Properties

Exact Mass: 188.95377g/mol
Monoisotopic Mass: 188.95377g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 120
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.8
XLogP3: 0.5

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB543270-250 mg	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde; .	1402465-82-0		250mg	€776.50	2023-06-14
abcr	AB543270-1 g	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde; .	1402465-82-0		1g	€1498.00	2023-06-14
TRC	B812885-5mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0		5mg	$ 50.00	2022-06-06
TRC	B812885-10mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0		10mg	$ 95.00	2022-06-06
TRC	B812885-50mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0		50mg	$ 320.00	2022-06-06
Chemenu	CM458582-100mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	95%+	100mg	$345	2023-02-02
Chemenu	CM458582-250mg	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	95%+	250mg	$494	2023-02-02
Chemenu	CM458582-1g	4-bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	95%+	1g	$999	2023-02-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1210135-100mg	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	98%	100mg	￥2825	2023-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1210135-250mg	4-Bromo-1-methyl-1H-1,2,3-triazole-5-carbaldehyde	1402465-82-0	98%	250mg	￥3468	2023-04-15

4-bromo-1-methyl-1H-1,2,3-Triazole-5-carboxaldehyde Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening

Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
5. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200

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